Cas no 144710-90-7 (Cap-mla)
Cap-mla structure
Product Name:Cap-mla
CAS No:144710-90-7
MF:C100H188N3O23P
MW:1831.54281520844
CID:178266
Update Time:2023-08-03
Cap-mla Chemical and Physical Properties
Names and Identifiers
-
- D-Glucose,6-O-[6-O-(6-amino-1-oxohexyl)-2-deoxy-2-[[1-oxo-14-[(1-oxododecyl)oxy]tetradecyl]amino]-3-O-[1-oxo-14-[(1-oxotetradecyl)oxy]tetradecyl]-4-O-phosphono-b-D-glucopyranosyl]-2-deoxy-2-[(3-hydroxy-1-oxotetradecyl)amino]-,3-(3-hydroxytetradecanoate) (9CI)
- D-Glucose,6-O-[6-O-(6-amino-1-oxohexyl)-2-deoxy-2-[[1-oxo-14-[(1-oxododecyl)oxy]tetradecyl]ami...
- D-Glucose,6-O-[6-O-(6-amino-1-oxohexyl)-2-deoxy-2-[[1-oxo-14-[(1-oxododecyl)oxy]tetradecyl]amino]-3-O-[1-oxo-14-[(1-oxotetrad
- 6'-O-(6-Aminocaproyl)-4'-O-monophosphoryl lipid A
- Cap-mla
- D-Glucose, 6-O-(6-O-(6-amino-1-oxohexyl)-2-deoxy-2-((1-oxo-14-((1-oxododecyl)oxy)tetradecyl)amino)-3-O-(1-oxo-14-((1-oxotetradecyl)oxy)tetradecyl)-4-O-phosphono-beta-D-glucopyranosyl)-2-deoxy-2-((3-hydroxy-1-oxotetradecyl)amino)-, 3-(3-hydroxytetradecanoate)
-
- Inchi: 1S/C100H188N3O23P/c1-5-9-13-17-21-25-28-37-45-53-62-72-91(111)120-77-67-56-48-40-32-27-30-38-46-54-63-74-93(113)124-99-95(103-88(108)70-60-51-43-36-29-26-31-39-47-55-66-76-119-90(110)71-61-52-44-35-24-20-16-12-8-4)100(123-87(98(99)126-127(116,117)118)82-121-92(112)73-64-57-65-75-101)122-81-86(107)96(115)97(125-94(114)79-84(106)69-59-50-42-34-23-19-15-11-7-3)85(80-104)102-89(109)78-83(105)68-58-49-41-33-22-18-14-10-6-2/h80,83-87,95-100,105-107,115H,5-79,81-82,101H2,1-4H3,(H,102,109)(H,103,108)(H2,116,117,118)
- InChI Key: ZJJXFJIGNRGLSI-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OC1C(COC(CCCCCN)=O)OC(C(C1OC(CCCCCCCCCCCCCOC(CCCCCCCCCCCCC)=O)=O)NC(CCCCCCCCCCCCCOC(CCCCCCCCCCC)=O)=O)OCC(C(C(C(C=O)NC(CC(CCCCCCCCCCC)O)=O)OC(CC(CCCCCCCCCCC)O)=O)O)O
Computed Properties
- Exact Mass: 1831.34
- Monoisotopic Mass: 1830.337
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 24
- Heavy Atom Count: 127
- Rotatable Bond Count: 99
- Complexity: 2680
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 11
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 399
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
Cap-mla Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
144710-90-7 (Cap-mla) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk